Cas no 40120-02-3 (1,2',11'-tributyl-3a',9a',12a',12b',12c',12d'-hexahydro-1'h,2h,5h-spiro[pyrrolidine-3,9'-pyrrolo[3,4-h]pyrrolo[3',4':3,4]pyrrolo[2,1-a]isoquinoline]-1',2,3',5,10',12'(2'h,4'h,11'h)-hexone)

• Product name: 1,2',11'-tributyl-3a',9a',12a',12b',12c',12d'-hexahydro-1'h,2h,5h-spiro[pyrrolidine-3,9'-pyrrolo[3,4-h]pyrrolo[3',4':3,4]pyrrolo[2,1-a]isoquinoline]-1',2,3',5,10',12'(2'h,4'h,11'h)-hexone
• CAS No: 40120-02-3
• MF: C₃₁H₄₀N₄O₆
• MW: 564.672508239746
• CID: 925331
• PubChem ID: 293375

1,2',11'-tributyl-3a',9a',12a',12b',12c',12d'-hexahydro-1'h,2h,5h-spiro[pyrrolidine-3,9'-pyrrolo[3,4-h]pyrrolo[3',4':3,4]pyrrolo[2,1-a]isoquinoline]-1',2,3',5,10',12'(2'h,4'h,11'h)-hexone Chemical and Physical Properties

Names and Identifiers

• 1,2',11'-tributyl-3a',9a',12a',12b',12c',12d'-hexahydro-1'h,2h,5h-spiro[pyrrolidine-3,9'-pyrrolo[3,4-h]pyrrolo[3',4':3,4]pyrrolo[2,1-a]isoquinoline]-1',2,3',5,10',12'(2'h,4'h,11'h)-hexone
• 1,2',11'-tributyl-3a,9a,12a,12b,12c,12d-hexahydro-3aH-spiro[pyrrolidine-3,9'-pyrrolo[3,4-h]pyrrolo[3',4':3,4]pyrrolo[2,1-a]isoquinoline]-2,5,1',3',10',12'-hexaone
• AC1L6K0X
• AC1Q6FA6
• AR-1B4960
• KST-1B3984
• NSC159929
• NSC-159929
• DTXSID90303678
• 40120-02-3

• Inchi： InChI=1S/C31H40N4O6/c1-4-7-13-32-20(36)17-31(30(32)41)24-23(28(39)34(29(24)40)15-9-6-3)25-21-18(12-16-35(25)31)10-11-19-22(21)27(38)33(26(19)37)14-8-5-2/h10,12,16,19,21-25H,4-9,11,13-15,17H2,1-3H3
• InChI Key： CCCYCGIPXQEBNK-UHFFFAOYSA-N
• SMILES： CCCCN1C(=O)CC2(C1=O)C3C(C4N2C=CC5=CCC6C(C45)C(=O)N(C6=O)CCCC)C(=O)N(C3=O)CCCC

Computed Properties

• Exact Mass: 564.29500
• Monoisotopic Mass: 564.29478501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.38000
• LogP: 1.99620